Cas no 2576420-75-0 (trans-3-Benzyloxymethyl-cyclobutanecarboxylic acid)

• Product Name: trans-3-Benzyloxymethyl-cyclobutanecarboxylic acid
• CAS No: 2576420-75-0
• MF: C₁₃H₁₆O₃
• MW: 220.26
• MDL: MFCD32899618
• CID: 5306014
• Update Time: 2025-06-20

trans-3-Benzyloxymethyl-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-3-Benzyloxymethyl-cyclobutanecarboxylic acid

• MDL： MFCD32899618
• Inchi： 1S/C13H16O3/c14-13(15)12-6-11(7-12)9-16-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,14,15)/t11-,12-
• InChI Key： XHFZODBRACUFTI-HAQNSBGRSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@H](COCC2=CC=CC=C2)C1

Additional information on trans-3-Benzyloxymethyl-cyclobutanecarboxylic acid

Introduction to trans-3-Benzyloxymethyl-cyclobutanecarboxylic Acid (CAS No. 2576420-75-0)

trans-3-Benzyloxymethyl-cyclobutanecarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2576420-75-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclobutane derivatives, which are known for their unique structural and functional properties. The presence of a benzyloxymethyl group and a carboxylic acid moiety in its molecular structure imparts distinct reactivity and potential applications in medicinal chemistry.

The< strong>benzyloxymethyl group is a versatile protecting group commonly used in organic synthesis to shield hydroxyl or carboxylic acid functionalities. Its stability under various reaction conditions makes it an invaluable tool in multi-step synthetic pathways, particularly in the development of complex pharmaceutical molecules. The< strong>cyclobutanecarboxylic acid backbone, on the other hand, introduces rigidity to the molecule, which can influence its pharmacokinetic properties and binding affinity to biological targets. This combination of features positions trans-3-benzyloxymethyl-cyclobutanecarboxylic acid as a promising intermediate in the synthesis of novel drug candidates.

In recent years, there has been a surge in research focused on developing new methodologies for constructing cyclobutane-based scaffolds due to their potential as bioactive molecules. The< strong>cyclobutane ring is a common motif in natural products and bioactive compounds, exhibiting favorable interactions with biological receptors. Trans-3-benzyloxymethyl-cyclobutanecarboxylic acid serves as a key building block in such syntheses, enabling access to a diverse array of derivatives with tailored properties.

The pharmaceutical industry has shown particular interest in cyclobutane derivatives due to their ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that cyclobutane-containing compounds can exhibit potent inhibitory effects on various enzymes involved in metabolic pathways and signal transduction. The< strong>carboxylic acid functionality in trans-3-benzyloxymethyl-cyclobutanecarboxylic acid further enhances its utility as a synthetic precursor, allowing for further derivatization through esterification, amidation, or other carboxylate-based reactions.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including inflammation, infection, and cancer progression. By designing molecules that selectively inhibit specific proteases, researchers can develop therapeutic agents that target these pathological processes. The rigid< strong>cyclobutane ring can mimic the transition state of peptide bonds cleaved by proteases, thereby facilitating tight binding and potent inhibition.

The use of< strong>benzyloxymethyl protecting groups also allows for controlled release of functional groups during synthesis. This is particularly useful in cases where multiple reactive sites need to be manipulated sequentially. The stability of the benzyloxymethyl group under basic conditions makes it an ideal choice for protecting carboxylic acids before introducing other functionalities, such as amides or alcohols.

In academic research, trans-3-benzyloxymethyl-cyclobutanecarboxylic acid has been employed in studies aimed at developing novel synthetic strategies for heterocyclic compounds. Heterocycles are essential components of many biologically active molecules, and their efficient construction remains a challenge in synthetic chemistry. The cyclobutane scaffold provides a stable platform for introducing various substituents while maintaining structural integrity.

The compound's utility extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research. For example, derivatives of cyclobutane can exhibit enhanced stability against environmental degradation when incorporated into polymers or agrochemical formulations. This makes them valuable candidates for developing sustainable materials with improved performance characteristics.

The synthesis of trans-3-benzyloxymethyl-cyclobutanecarboxylic acid typically involves multi-step organic transformations starting from readily available precursors such as cyclopropanes or dihalocyclopropanes. These reactions often require careful optimization to achieve high yields and purity levels suitable for pharmaceutical use. Advances in catalytic methods have significantly improved the efficiency of these synthetic routes, making it more feasible to produce complex cyclobutane derivatives on an industrial scale.

In conclusion, trans-3-benzyloxymethyl-cyclobutanecarboxylic acid (CAS No. 2576420-75-0) represents a versatile intermediate with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for constructing novel bioactive molecules with potential therapeutic benefits. As research continues to uncover new synthetic methodologies and applications for cyclobutane derivatives, this compound is likely to remain at the forefront of pharmaceutical innovation.